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Compound of Interest

Compound Name:
1-(Methylamino)-2-phenylpropan-

2-ol

CAS No.: 6309-19-9

Cat. No.: B1361573 Get Quote

Regulatory and Historical Context
Phenylacetone, systematically known as 1-phenyl-2-propanone and commonly referred to as

P2P or benzyl methyl ketone, is an organic compound with the formula C₆H₅CH₂COCH₃[1].

Due to its primary historical and contemporary use as a crucial precursor in the illicit

manufacture of amphetamines and methamphetamine, P2P is strictly regulated worldwide. In

the United States, phenylacetone was classified as a Schedule II controlled substance in

1980[1]. Consequently, the chemical is heavily monitored, and commercially available

reference standards are restricted strictly to forensic, analytical, and research applications[2].

In a biological context, phenylacetone is also observed as a natural intermediate in the human

biodegradation of amphetamine, where enzymes such as flavin-containing monooxygenase 3

(FMO3) facilitate oxidative deamination[1].

General Chemical Principles: Reductive Amination
The illicit conversion of P2P to secondary amines typically relies on a foundational organic

chemistry process known as reductive amination[1].

The general mechanism involves two primary conceptual phases:
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Imine Formation: The nucleophilic addition of a primary amine (e.g., methylamine) to the

carbonyl carbon of the ketone (P2P). This forms an unstable hemiaminal intermediate, which

subsequently undergoes dehydration to form an imine.

Reduction: The imine double bond is then reduced using a reducing agent to yield the final

secondary amine.

Because the central carbon in the resulting product is chiral, standard non-stereospecific

reductive amination processes yield a racemic (50/50) mixture of enantiomers (e.g., D- and L-

methamphetamine)[3].
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Conceptual pathway of the reductive amination process.
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Forensic Detection and Impurity Profiling
A critical aspect of combating illicit chemical manufacturing is the forensic profiling of seized

samples. Analytical chemists study the impurities, degradation products, and unreacted

precursors within a sample to determine the synthetic route utilized and potentially link batches

to specific clandestine origins.

Research into the long-term storage of P2P indicates that the compound degrades under

environmental conditions[4]. P2P is susceptible to oxidation by atmospheric oxygen, leading

initially to the formation of phenylacetylcarbinol[4]. Further degradation yields benzaldehyde,

benzoic acid, 1-phenyl-1,2-propanedione, and 1-acetoxy-1-phenyl-2-propanone[4]. Identifying

phenylacetylcarbinol is particularly valuable for impurity profiling, as it serves as a distinct

chemical marker of P2P degradation[4].

Table 1: Key Markers in P2P Forensic Profiling

Analyte / Marker Origin / Significance Detection Method

1-Phenyl-2-propanone (P2P) Primary precursor material. GC-MS, FTIR

Methyl 3-oxo-2-phenylbutyrate

(MAPA)

Pre-precursor; converts to P2P

via de-

esterification/decarboxylation.

GC-MS

Phenylacetylcarbinol
Primary oxidative degradation

product of P2P.
GC-MS

Benzaldehyde / Benzoic Acid

Secondary degradation

products of P2P over long-term

storage.

GC-MS, HPLC

Analytical Workflow: GC-MS Impurity Profiling Protocol
To accurately profile P2P and its degradation products in forensic laboratories, standard

operating procedures dictate careful sample preparation to prevent further auto-oxidation or

transesterification during the analysis itself.

Step-by-Step Sample Preparation Methodology:
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Sample Aliquoting: Transfer a standardized volume (e.g., 1 mL) of the seized liquid or

solubilized sample into a clean, inert borosilicate glass vial.

Solvent Extraction/Dilution: Dilute the sample using an appropriate organic solvent (e.g.,

ethyl acetate or methanol) to achieve a concentration within the linear dynamic range of the

GC-MS detector (typically ~1 mg/mL for preliminary screening)[4]. Note: The choice of

solvent can impact oxidation rates; organic solvents have been shown to inhibit further

oxidation compared to neat samples[4].

Derivatization (Crucial Step): To prevent thermally induced degradation or transesterification

of reactive precursors inside the heated GC injection port, apply methoxime derivatization[4].

Add methoxyamine hydrochloride in pyridine to the sample.

Incubate at 60°C for 30 minutes to convert volatile ketones into stable methoxime

derivatives.

Instrumental Analysis: Inject 1 µL of the derivatized sample into the Gas Chromatograph-

Mass Spectrometer (GC-MS) using a split/splitless injector.

Data Interpretation: Compare the acquired mass spectra against validated forensic libraries

(e.g., SWGDRUG or NIST mass spectral libraries) to identify P2P and key markers such as

phenylacetylcarbinol[4].

References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Phenylacetone - Wikipedia [en.wikipedia.org]

2. caymanchem.com [caymanchem.com]

3. reddit.com [reddit.com]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.researchgate.net/publication/350356684_Degradation_of_1-phenyl-2-propanone_during_long-term_storage_useful_information_for_methamphetamine_impurity_profiling
https://www.researchgate.net/publication/350356684_Degradation_of_1-phenyl-2-propanone_during_long-term_storage_useful_information_for_methamphetamine_impurity_profiling
https://www.researchgate.net/publication/350356684_Degradation_of_1-phenyl-2-propanone_during_long-term_storage_useful_information_for_methamphetamine_impurity_profiling
https://www.researchgate.net/publication/350356684_Degradation_of_1-phenyl-2-propanone_during_long-term_storage_useful_information_for_methamphetamine_impurity_profiling
https://www.benchchem.com/product/b1361573?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Phenylacetone
https://www.caymanchem.com/product/16103/phenylacetone
https://www.reddit.com/r/breakingbad/comments/1nd9ku/a_plausible_chemistry_explanation_for_the_blue/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Note: Forensic Analysis and Chemical
Profiling of Phenylacetone (P2P)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361573#synthesis-protocols-for-1-methylamino-2-
phenylpropan-2-ol-from-phenylacetone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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